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Compound of Interest

Compound Name: Diisopropyl sulfate

Cat. No.: B1214918 Get Quote

An In-depth Technical Guide to Diisopropyl Sulfate: Chemical Properties and Structure

Introduction
Diisopropyl sulfate (DIPS), with the CAS number 2973-10-6, is an organic sulfate ester that

serves as a crucial, albeit non-commercial, intermediate in industrial chemical synthesis.[1][2]

[3] It is primarily encountered during the production of isopropanol from propylene via the

"strong-acid" process.[1][3] Characterized as a colorless, oily liquid, DIPS is a potent alkylating

agent, a property that underlies both its synthetic utility and its significant toxicological profile.

[1][2][4] This document provides a comprehensive technical overview of the chemical structure,

physicochemical properties, reactivity, and analytical methodologies related to diisopropyl
sulfate, intended for researchers and professionals in chemistry and drug development.

Chemical Structure and Identification
Diisopropyl sulfate is the diester of sulfuric acid and isopropanol.[5] The central sulfur atom is

bonded to four oxygen atoms, two of which are also bonded to isopropyl groups.

Caption: Chemical structure of diisopropyl sulfate.

Table 1: Chemical Identifiers and Structural Information
for Diisopropyl Sulfate
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Identifier Value Reference(s)

IUPAC Name dipropan-2-yl sulfate [5]

CAS Number 2973-10-6 [5][6]

Molecular Formula C₆H₁₄O₄S [5][7]

Molecular Weight 182.24 g/mol [5][6]

Canonical SMILES CC(C)OS(=O)(=O)OC(C)C [5]

InChI

InChI=1S/C6H14O4S/c1-

5(2)9-11(7,8)10-6(3)4/h5-6H,1-

4H3

[4][5]

InChIKey
HWBLTYHIEYOAOL-

UHFFFAOYSA-N
[5]

Synonyms
Isopropyl sulfate, Sulfuric acid,

bis(1-methylethyl) ester, DIPS
[1][2][5]

Physicochemical Properties
Diisopropyl sulfate is a liquid under standard conditions with limited water solubility.[1][4] Its

properties are summarized below.

Table 2: Physicochemical Properties of Diisopropyl
Sulfate
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Property Value Reference(s)

Physical State Liquid [8][9]

Appearance
Colorless to pale yellow, oily

liquid
[1][2][4]

Melting Point -19 °C [1][2][8][9]

Boiling Point

94 °C @ 7 mmHg (933 Pa);

Decomposes at 106 °C @ 18

mmHg

[1][2][8][10]

Density 1.0941 g/cm³ at 20°C/4°C [1][2]

Solubility in Water 0.5% (Slightly soluble) [1][2][9]

Solubility in Organic Solvents Soluble [4]

Refractive Index 1.41 [8][9]

Reactivity, Stability, and Hazards
Diisopropyl sulfate is a highly reactive compound.[1][2] Its reactivity is the basis for its

toxicological properties, including its classification as a suspected human carcinogen.[8][11]

Chemical Reactivity and Decomposition
DIPS degrades rapidly at room temperature and is sensitive to heat and air.[1][2][8] A critical

reaction is its hydrolysis in the presence of water, which proceeds by yielding monoisopropyl

sulfate, and ultimately isopropanol and sulfuric acid.[1][2][4] This reactivity is enhanced by heat.

[2] It is incompatible with strong oxidizing agents.[8]
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Caption: Hydrolysis pathway of diisopropyl sulfate.

Table 3: Reactivity and Stability Data
Parameter Description Reference(s)

Stability
Highly reactive; degrades

rapidly at room temperature.
[1][2]

Conditions to Avoid Heat, exposure to air. [8]

Incompatible Materials Oxidizing agents. [8]

Hazardous Decomposition

Forms monoisopropyl sulfate

upon heating/hydrolysis.

Hazardous decomposition

products include carbon

monoxide and carbon dioxide.

[1][2][8]
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Toxicological Profile
Diisopropyl sulfate is classified as a hazardous substance. It is harmful if swallowed or on

contact with skin, causes severe skin burns and eye damage, and is suspected of causing

cancer.[8][11] The International Agency for Research on Cancer (IARC) has classified

diisopropyl sulfate in Group 2B, "Possibly carcinogenic to humans".[3][5][6]

Table 4: Toxicological Data
Endpoint Species Value Reference(s)

Acute Oral Toxicity

(LD50)
Rat 1199 mg/kg [8]

Acute Dermal Toxicity

(LD50)
Rabbit 1551 mg/kg [8]

Carcinogenicity IARC

Group 2B: Possibly

carcinogenic to

humans

[3][5]

GHS Hazard

Statements

H302, H312, H314,

H318, H351
[5][8]

Experimental Protocols
Detailed laboratory-scale synthesis and purification protocols for diisopropyl sulfate are not

widely published, as it is not sold as a commercial product but rather exists as an intermediate

in a continuous industrial process.[1][2]

Industrial Formation
Diisopropyl sulfate is formed during the "strong-acid" process for manufacturing isopropanol.

This process involves the reaction of propylene with concentrated sulfuric acid. The presence

of water plays a key role, with lower water content favoring the formation of the diisopropyl
sulfate intermediate over the direct hydration to isopropanol.[1][2]

Analytical Methodology: Air Monitoring
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An established method for the analysis of airborne diisopropyl sulfate in occupational settings

has been described.[1][2] This protocol is crucial for monitoring exposure in isopropanol

manufacturing facilities.

Sampling: Air is drawn through a solid sorbent tube (Chromosorb 102) to capture

diisopropyl sulfate vapor. A pre-filter is used to prevent the collection of sulfuric acid

aerosols.

Extraction: The sorbent is extracted with carbon tetrachloride.

Analysis: The extract is analyzed by gas chromatography (GC) equipped with a sulfur-

specific flame photometric detector (FPD).

Quantification: The method has been validated for a concentration range of 0.1 to 10 ppm

(0.75–75 mg/m³).[2]
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Caption: Analytical workflow for airborne diisopropyl sulfate.

Conclusion
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Diisopropyl sulfate is a reactive and hazardous chemical intermediate of significant industrial

relevance. Its properties as a strong alkylating agent dictate its formation, reactivity, and

toxicological concerns. While not a commercial end-product, understanding its chemical

characteristics is essential for professionals in industrial chemistry and toxicology, particularly in

the context of isopropanol manufacturing. The methodologies for its analysis are well-

established to ensure occupational safety and control of the industrial process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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